Cas no 1566949-50-5 ((2-methylpyridin-3-yl)methanesulfonamide)

• Product Name: (2-methylpyridin-3-yl)methanesulfonamide
• CAS No: 1566949-50-5
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD26064684
• CID: 5244903
• PubChem ID: 112639829
• Update Time: 2026-03-08

(2-methylpyridin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanesulfonamide, 2-methyl-
• (2-methylpyridin-3-yl)methanesulfonamide

• MDL： MFCD26064684
• Inchi： 1S/C7H10N2O2S/c1-6-7(3-2-4-9-6)5-12(8,10)11/h2-4H,5H2,1H3,(H2,8,10,11)
• InChI Key： LGIGINYGPZVFDG-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC=C1CS(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (2-methylpyridin-3-yl)methanesulfonamide

Chemical Compound CAS No. 1566949-50-5: (2-Methylpyridin-3-yl)methanesulfonamide

The compound with CAS No. 1566949-50-5, known as (2-methylpyridin-3-yl)methanesulfonamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a methyl group and a methanesulfonamide functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of (2-methylpyridin-3-yl)methanesulfonamide in the field of drug discovery. Researchers have explored its role as a bioisostere in medicinal chemistry, where it serves as a structural analog to other biologically active compounds. This has led to its use in designing novel therapeutic agents with improved pharmacokinetic profiles and reduced toxicity. The methanesulfonamide group, in particular, has been shown to enhance the compound's solubility and stability, making it an attractive candidate for drug delivery systems.

In addition to its pharmacological applications, (2-methylpyridin-3-yl)methanesulfonamide has also found utility in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal for gas storage and separation applications. Recent advancements in this area have demonstrated the potential of this compound in creating highly efficient MOFs for carbon dioxide capture, a critical need in addressing climate change.

The synthesis of (2-methylpyridin-3-yl)methanesulfonamide involves a multi-step process that typically begins with the preparation of 2-methylpyridine derivatives. This is followed by the introduction of the methanesulfonamide group through nucleophilic substitution or coupling reactions. The choice of reaction conditions and reagents plays a crucial role in ensuring high yields and purity of the final product. Researchers have recently optimized these synthetic pathways, reducing reaction times and minimizing waste, thereby contributing to more sustainable chemical practices.

From an environmental perspective, (2-methylpyridin-3-yl)methanesulfonamide has been studied for its biodegradability and ecological impact. Initial assessments indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is promising for its safe disposal and integration into eco-friendly chemical processes. However, further research is required to fully understand its long-term environmental fate and potential risks.

In conclusion, (2-methylpyridin-3-yl)methanesulfonamide (CAS No. 1566949-50-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern chemistry research. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.